(3-(2-chlorophenyl)-5-methylisoxazol-4-yl)(2-((4-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• IUPAC Name: [3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]-[2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C21H17ClFN3O2S/c1-13-18(19(25-28-13)16-4-2-3-5-17(16)22)20(27)26-11-10-24-21(26)29-12-14-6-8-15(23)9-7-14/h2-9H,10-12H2,1H3
• InChI Key: UWJISPGEJGZBPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)N3CCN=C3SCC4=CC=C(C=C4)F
• Molecular Formula: C21H17ClFN3O2S
• Molecular Weight: 429.9 g/mol

Description

(3-(2-chlorophenyl)-5-methylisoxazol-4-yl)(2-((4-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone is a useful research compound. Its molecular formula is C21H17ClFN3O2S and its molecular weight is 429.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Activity

A study by (Reddy et al., 2015) reported the synthesis of new urea, thiourea, and selenourea derivatives with thiazole moieties, which have potent antioxidant activities. This suggests potential applications in combating oxidative stress-related diseases.

Enzyme Activation Studies

In the research by (Stupperich et al., 1996), enzyme-catalyzed O-demethylase activity in certain chemicals, including fluoro and chloro substituents, indicates their relevance in biochemical pathways and potential pharmaceutical applications.

Lipase and α-Glucosidase Inhibition

Bekircan, Ülker, and Menteşe (2015) conducted a study (Bekircan et al., 2015) on compounds derived from similar chemical structures that showed significant lipase and α-glucosidase inhibitory activities, suggesting their utility in metabolic disorders.

Anticancer and Antimicrobial Potential

A study by (Katariya et al., 2021) synthesized novel heterocyclic compounds showing promising anticancer and antimicrobial activities. This indicates the potential application of similar compounds in cancer and infectious disease treatment.

Antimicrobial Activity of Isoxazole Derivatives

Research by (Maheta et al., 2012) on novel imidazole bearing isoxazole derivatives demonstrated potential antimicrobial activity, suggesting their use in developing new antimicrobial agents.

Luminescence Switching Applications

Wen et al. (2021) described the synthesis of a novel organic molecule demonstrating dual emission of delayed fluorescence and room-temperature phosphorescence (Wen et al., 2021). This could be useful in optical and electronic applications.

Molecular Docking and Antibacterial Activity

Shahana and Yardily (2020) conducted a study (Shahana & Yardily, 2020) focusing on the synthesis of novel compounds and their molecular docking studies, aiding in understanding their antibacterial activity.